Cas no 1804919-25-2 (2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine)

2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine is a versatile brominated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of a reactive bromomethyl group enables efficient functionalization through nucleophilic substitution or cross-coupling reactions, while the trifluoromethoxy and methoxy substituents enhance its stability and electronic properties. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its structural diversity and ability to act as a building block for complex heterocycles. Its well-defined reactivity profile and compatibility with various synthetic methodologies make it a preferred choice for researchers in medicinal and materials chemistry.
2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine structure
1804919-25-2 structure
Product Name:2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine
CAS No:1804919-25-2
MF:C9H9BrF3NO2
MW:300.072472333908
CID:4836676
Update Time:2025-08-05

2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine
    • Inchi: 1S/C9H9BrF3NO2/c1-5-7(16-9(11,12)13)3-8(15-2)6(4-10)14-5/h3H,4H2,1-2H3
    • InChI Key: VXWYGRFTIVSYAO-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C=C(C(C)=N1)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • XLogP3: 3
  • Topological Polar Surface Area: 31.4

2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029090071-1g
2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine
1804919-25-2 97%
1g
$1,475.10 2022-04-01

Additional information on 2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine

2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine, identified by the CAS No. 1804919-25-2, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a bromomethyl group at position 2, a methoxy group at position 3, a methyl group at position 6, and a trifluoromethoxy group at position 5. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block in organic synthesis and drug discovery.

The synthesis of 2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine typically involves multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has found significant utility in the development of agrochemicals and pharmaceuticals. Its ability to act as an intermediate in the synthesis of bioactive molecules has been extensively documented. For instance, studies have shown that derivatives of this compound exhibit potent antifungal and insecticidal activities, making them promising candidates for next-generation pesticides. Additionally, its role as a precursor in the synthesis of complex heterocyclic compounds has been highlighted in recent publications.

Recent research has also focused on the environmental impact and biodegradation pathways of 2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine. Scientists have investigated its persistence in soil and aquatic environments, as well as its potential to undergo microbial degradation. These studies are crucial for assessing the ecological safety of this compound when used in agricultural or industrial settings.

The structural versatility of this compound has also led to its exploration in materials science. For example, researchers have examined its potential as a ligand in metal-organic frameworks (MOFs) and coordination polymers. The trifluoromethoxy group's electron-withdrawing nature enhances the stability of these materials under harsh conditions, while the bromomethyl group provides sites for functionalization.

In conclusion, 2-(Bromomethyl)-3-methoxy-6-methyl-5-(trifluoromethoxy)pyridine is a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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